Cas no 1080-74-6 (3-(Dicyanomethylidene)indan-1-one)

• Product Name: 3-(Dicyanomethylidene)indan-1-one
• CAS No: 1080-74-6
• MF: C₁₂H₆N₂O
• MW: 194.1888422966
• MDL: MFCD00143117
• CID: 894041
• PubChem ID: 87568504
• Update Time: 2025-05-26

3-(Dicyanomethylidene)indan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(Dicyanomethylidene)indan-1-one
• 2-(3-oxoinden-1-ylidene)propanedinitrile
• 1,1-dicyanomethylene-3-indanone
• (3-Oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile
• 1-(Dicyanomethylene)-3-indanone
• 2-(3-Oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile
• 3-(Dicyanomethylene)-1-indanone
• 3-(Dicyanomethlidene)Indan-1-One
• QNVKZKOSAXYVFZ-UHFFFAOYSA-N
• Propanedinitrile, (2,3-dihydro-3-oxo-1H-inden-1-ylidene)-
• 3-(dicyanomethylene)indan-1-one
• 3-(Dicyanomethilidene)indan-1-one
• AK305415
• 2-(3-oxo-1-indenylidene)propanedinitrile
• D2054
• SY053515
• propanedinitrile, 2-(2,3-dihydro-3-oxo-1H-inden-1-ylidene)-
• A801722
• (3-oxo-2,3-dihydro-1H-inden-1-ylidene)propanedinitrile
• CS-W018463
• DTXSID20391144
• BCP32023
• DB-105098
• MFCD00143117
• DS-12121
• C71298
• SCHEMBL806906
• 1080-74-6
• 2-(3-oxidanylideneinden-1-ylidene)propanedinitrile
• 2-(3-oxo-2,3-dihydro-1H-inden-1-ylidene)-malononitrile
• 3-(Dicyanomethylidene)-1-indanone
• AKOS003604340
• 2-(3-OXO-2H-INDEN-1-YLIDENE)PROPANEDINITRILE

• MDL： MFCD00143117
• Inchi： 1S/C12H6N2O/c13-6-8(7-14)11-5-12(15)10-4-2-1-3-9(10)11/h1-4H,5H2
• InChI Key： QNVKZKOSAXYVFZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2/C(=C(\C#N)/C#N)/C1

Computed Properties

• Exact Mass: 194.04800
• Monoisotopic Mass: 194.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 64.599

Experimental Properties

• Color/Form: Not determined
• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 231-233 ºC (acetic acid )
• Boiling Point: 398.6°C at 760 mmHg
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 64.65000
• LogP: 2.07376
• Solubility: Not determined

3-(Dicyanomethylidene)indan-1-one Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature(BD80602)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-(Dicyanomethylidene)indan-1-one

Research Brief on 3-(Dicyanomethylidene)indan-1-one (CAS: 1080-74-6): Recent Advances and Applications in Chemical Biology and Medicine

3-(Dicyanomethylidene)indan-1-one (CAS: 1080-74-6) is a highly versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and electronic properties. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, as well as its direct applications in photovoltaics, organic electronics, and pharmaceutical development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and emerging applications.

One of the most notable advancements in the study of 3-(Dicyanomethylidene)indan-1-one is its role in the development of organic semiconductors. A 2023 study published in Advanced Materials demonstrated that derivatives of this compound exhibit exceptional electron-accepting capabilities, making them ideal candidates for use in organic solar cells. The study reported a power conversion efficiency (PCE) of over 12% for devices incorporating these derivatives, a significant improvement over previous iterations. The researchers attributed this enhancement to the compound's ability to stabilize charge separation and reduce recombination losses.

In the realm of medicinal chemistry, 3-(Dicyanomethylidene)indan-1-one has shown promise as a scaffold for the design of kinase inhibitors. A recent Journal of Medicinal Chemistry article detailed the synthesis of a series of indanone-based compounds that selectively target cyclin-dependent kinases (CDKs), which are implicated in various cancers. The lead compound, derived from 3-(Dicyanomethylidene)indan-1-one, exhibited nanomolar potency against CDK4/6 and demonstrated significant antitumor activity in preclinical models. These findings suggest that this compound could serve as a valuable starting point for the development of next-generation anticancer therapies.

Another area of active research involves the use of 3-(Dicyanomethylidene)indan-1-one in fluorescent probes and biosensors. Its strong electron-withdrawing properties and tunable fluorescence make it an attractive candidate for imaging applications. A 2024 study in Chemical Communications reported the development of a near-infrared (NIR) probe based on this compound, capable of selectively detecting reactive oxygen species (ROS) in live cells. This probe offers high sensitivity and specificity, enabling real-time monitoring of oxidative stress in biological systems.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(Dicyanomethylidene)indan-1-one derivatives. Recent efforts have focused on improving yield and purity through novel catalytic methods, as described in a 2023 Organic Process Research & Development paper. The authors introduced a palladium-catalyzed cross-coupling approach that significantly reduces byproduct formation and enhances scalability, paving the way for broader industrial adoption.

In conclusion, 3-(Dicyanomethylidene)indan-1-one (CAS: 1080-74-6) continues to be a compound of great interest across multiple scientific disciplines. Its applications in organic electronics, medicinal chemistry, and biosensing underscore its versatility and potential for future innovation. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in both academic and industrial settings.